Cas no 2905-82-0 (Methyl 2-hydroxy-5-methoxybenzoate)

Methyl 2-hydroxy-5-methoxybenzoate Properties

Names and Identifiers

• METHYL 5-METHOXYSALICYLATE
• METHYL 2-HYDROXY-5-METHOXY-BENZOATE
• 2-HYDROXY-5-METHOXYBENZOIC ACID METHYL ESTER
• 5-METHOXYSALICYLIC ACID METHYL ESTER
• RARECHEM AL BF 0042
• Methyl 5-Methoxy Salicylicate
• 5-Methoxysalicylic Acid Methyl Ester Methyl 2-Hydroxy-5-methoxybenzoate 2-Hydroxy-5-methoxybenzoic Acid Methyl Ester
• Benzoicacid, 2-hydroxy-5-methoxy-, methyl ester
• methyl 2-hydroxy-5-methoxybenzoate
• 5-Methoxysalicylic Acid
• methyl 5-methoxy-2-hydroxybenzoate
• Benzoic acid, 2-hydroxy-5-methoxy-, methyl ester
• DFNBGZODMHWKKK-UHFFFAOYSA-N
• 2-hydroxy-5-methoxy-benzoic acid methyl ester
• Methyl2-Hydroxy-5-methoxybenzoate
• methyl 2-
• Methyl 2-Hydroxy-5-methoxybenzoate
• Z24427281
• Methyl 5-methoxysalicylate, 98%
• M2127
• 2905-82-0
• SY003498
• InChI=1/C9H10O4/c1-12-6-3-4-8(10)7(5-6)9(11)13-2/h3-5,10H,1-2H
• J-017377
• AKOS008909270
• CS-W002115
• DTXSID00399022
• DS-1152
• CHEMBL2252247
• EN300-53985
• SCHEMBL643758
• MFCD00017185
• 2-hydroxy-5-methoxybenzoic acid, methyl ester
• FT-0628681
• ALBB-030153
• +Expand

• MDL： MFCD00017185
• InChIKey： DFNBGZODMHWKKK-UHFFFAOYSA-N
• Inchi： 1S/C9H10O4/c1-12-6-3-4-8(10)7(5-6)9(11)13-2/h3-5,10H,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C(C(=O)OC([H])([H])[H])C=1[H])O[H]

Computed Properties

• Exact Mass: 182.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.058
• Heavy Atom Count: 13
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 55.8

Experimental Properties

• LogP: 1.18740
• PSA: 55.76000
• Refractive Index: n20/D 1.544(lit.)
• Boiling Point: 240°C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• λmax: 334(CH3CN)(lit.)
• Density: 1.223 g/mL at 25 °C(lit.)

Methyl 2-hydroxy-5-methoxybenzoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

Methyl 2-hydroxy-5-methoxybenzoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters